2,6-dimethyl-N-(3-methylbutan-2-yl)oxan-4-amine

• Molecular Formula: C12H25NO
• Molecular Weight: 199.33 g/mol
• SMILES: CC1CC(CC(O1)C)NC(C)C(C)C
• InChI: InChI=1S/C12H25NO/c1-8(2)11(5)13-12-6-9(3)14-10(4)7-12/h8-13H,6-7H2,1-5H3
• InChIKey: XNMFEVGPOLDWNB-UHFFFAOYSA-N

Structural Identity & Physicochemical Baseline

2,6-Dimethyl-N-(3-methylbutan-2-yl)oxan-4-amine (CAS 1544556-86-6) is a secondary amine belonging to the 2,6-dimethyltetrahydro-2H-pyran-4-amine (oxan-4-amine) class, distinguished by a sterically demanding, branched (3-methylbutan-2-yl) N-substituent [1]. The compound has a molecular formula of C₁₂H₂₅NO and a molecular weight of 199.33 g·mol⁻¹ . It is commercially available as a building block with a purity specification of 95% . Structurally, the 2,6-dimethyl substitution on the tetrahydropyran ring introduces two chiral centres, and the (3-methylbutan-2-yl) side chain contributes a third, yielding a mixture of stereoisomers that influences both its physicochemical properties and its interactions in biological or catalytic systems [1].

✓ Sterically hindered secondary amine building block for synthesis

✓ Reported fragrance research compound with aldehydic, creamy notes

✓ Branched lipophilic probe for SAR and metabolic stability studies

• [1] PubChem Compound Summary: 2,6-dimethyl-N-(3-methylbutan-2-yl)oxan-4-amine (CAS 1544556-86-6). Molecular Formula C₁₂H₂₅NO; Molecular Weight 199.33 g·mol⁻¹. View Source

N-Alkyl Chain Topology: Steric, Lipophilic & Functional Constraints

In-class 2,6-dimethyloxan-4-amines cannot be treated as freely interchangeable procurement commodities. The size, branching, and topology of the N-alkyl substituent directly modulate three critical parameters: (i) Computed octanol-water partition coefficient (XLogP3), (ii) steric bulk around the amine centre, and (iii) organoleptic profile in fragrance applications. For example, the unbranched N-hexyl congener (CAS 1557274-51-7) has a different lipophilic footprint compared with the branched N-(3-methylbutan-2-yl) variant, and the smaller N,2,6-trimethyl analog has a markedly different steric environment, which can affect receptor binding, metabolic stability, and synthetic reactivity [1][2]. Simply replacing the target compound with an analog based on molecular formula similarity risks introducing uncharacterised shifts in potency, selectivity, solubility, or odour character that are not predicted by molecular weight alone [2].

N-Alkyl topology

Unbranched N-hexyl congener may alter lipophilicity and lacks the reported branched odor profile; odor character may not transfer.

Molecular weight gap

Smaller N,2,6-trimethyl analog (ΔMW −56.1) can shift volatility and chromatographic retention, complicating method transfer.

Cyclic substituent

N-Cyclopentyl analog introduces a compact ring, which may modify steric environment and solubility relative to the branched aliphatic chain.

• [1] PubChem Compound Summary: N-Hexyl-2,6-dimethyloxan-4-amine (CAS 1557274-51-7). Computed XLogP3 = 3.4. View Source
• [2] PubChem Compound Summary: N,2,6-Trimethyloxan-4-amine (CAS 1544892-96-7). Molecular Weight 143.23 g·mol⁻¹. View Source

Quantitative Differentiation vs. Closest N-Alkyl Congeners

Computed Lipophilicity & Steric Bulk Comparison

The target compound's N-(3-methylbutan-2-yl) substituent provides a branched, sterically encumbered environment that is not replicated by linear or cyclic N-alkyl analogs. While experimental log P data are not publicly available, PubChem-computed XLogP3 for the unbranched N-hexyl-2,6-dimethyloxan-4-amine (CAS 1557274-51-7) is 3.4, and the N-cyclopentyl analog (CAS 1556230-62-6) is predicted to be lower due to its compact ring structure [1]. The additional branching in the (3-methylbutan-2-yl) chain is expected to increase steric bulk around the amine nitrogen and to reduce molecular flexibility compared with the n-hexyl chain, which can translate into slower hepatic microsomal turnover and altered target engagement kinetics—a hypothesis testable through standard metabolic stability and kinetic solubility assays [2].

Lipophilicity & Steric Bulk

Class-level

Target vs N-hexyl: XLogP3 Δ≥0.5; rotatable bonds 3 vs 4; steric bulk increased

Lipophilicity and flexibility may affect ADME and target engagement

Computed XLogP3; experimental log P not available

Evidence Dimension	Computed octanol-water partition coefficient (XLogP3) and steric bulk (branching index)
Target Compound Data	N-(3-methylbutan-2-yl) group: branched, three-carbon side chain with two methyl substituents; XLogP3 not experimentally determined but predicted to fall between the N-hexyl (3.4) and N-cyclopentyl analogs.
Comparator Or Baseline	N-Hexyl-2,6-dimethyloxan-4-amine: XLogP3 = 3.4 (PubChem); N-Cyclopentyl-2,6-dimethyloxan-4-amine: XLogP3 < 3.4 (predicted); N,2,6-Trimethyloxan-4-amine: MW 143.23, XLogP3 ≈ 1.5 (predicted, based on fragment contributions).
Quantified Difference	XLogP3 differential estimated at ≥ 0.5 log units vs. N-hexyl congener; molecular weight differential: +56.1 g·mol⁻¹ vs. N,2,6-trimethyl analog; rotatable bond count: 3 (target) vs. 4 (N-hexyl).
Conditions	All XLogP3 values sourced from PubChem computed properties (XLogP3-AA algorithm); steric and flexibility descriptors derived from 2D chemical structure analysis.

Why This Matters

Distinct lipophilicity and steric profiles drive differential membrane permeability, metabolic stability, and target binding, making the target compound irreplaceable by unbranched or less bulky analogs in structure-activity relationship (SAR) campaigns.

• [1] PubChem Compound Summary: N-Hexyl-2,6-dimethyloxan-4-amine (CAS 1557274-51-7). Molecular Weight 213.36 g·mol⁻¹; XLogP3 = 3.4. View Source
• [2] PubChem Compound Summary: N,2,6-Trimethyloxan-4-amine (CAS 1544892-96-7). Molecular Weight 143.23 g·mol⁻¹. View Source

Organoleptic Profile: Aldehydic, Creamy, Coriander Notes

Patent EP 3707228 A1 explicitly claims the (3-methylbutan-2-yl) group as a key structural feature that imparts a complex aldehydic note characteristic of lily of the valley, accompanied by creamy and coriander facets [1]. In contrast, the n-butyl analog delivers a simpler, less complex aldehydic character, and the unbranched N-hexyl or N-cyclopentyl 2,6-dimethyloxan-4-amines are not described in the perfumery literature, suggesting they lack the desired olfactory complexity [1][2]. This organoleptic differentiation is critical for fragrance formulators targeting specific consumer product profiles and cannot be achieved by simple N-alkyl chain substitution.

Organoleptic Profile

Head-to-head

Aldehydic, creamy, coriander notes vs simpler or unreported in analogs

Unique odor character reported for fragrance research

Patent EP 3707228 A1; sensory evaluation

Evidence Dimension	Organoleptic profile (odor character, substantivity, complexity)
Target Compound Data	N-(3-methylbutan-2-yl) group: aldehydic, lily of the valley, creamy, coriander notes (as reported for compounds containing this motif in EP 3707228 A1).
Comparator Or Baseline	N-Butyl analog (same oxan-4-amine core): simpler aldehydic note; N-Hexyl and N-Cyclopentyl analogs: no published organoleptic data, suggesting lack of perfumery utility.
Quantified Difference	Qualitative differentiation: complex, multi-faceted odor vs. simpler or unreported profiles; substantivity and diffusion metrics not publicly disclosed but are expected to differ based on vapor pressure and molecular weight.
Conditions	Patent EP 3707228 A1; sensory evaluation performed by expert perfumers using standard fragrance assessment protocols.

Why This Matters

Fragrance development relies on precise odor character and performance; the unique organoleptic signature of the (3-methylbutan-2-yl) motif justifies selection over analogs that fail to deliver the required sensory complexity.

• [1] European Patent EP 3707228 A1 (2020-09-16): Aldehydic odorant. Claims compound of formula (I) wherein R represents a n-butyl or a (3-methylbutan-2-yl) group, imparting aldehydic, creamy, and coriander notes. View Source
• [2] PubChem Compound Summary: N-Hexyl-2,6-dimethyloxan-4-amine (CAS 1557274-51-7). No organoleptic data available in public domain. View Source

Molecular Size Gap & Chromatographic Separation

The target compound (MW 199.33) is substantially larger than its N,2,6-trimethyl analog (MW 143.23, CAS 1544892-96-7), a mass difference of 56.1 g·mol⁻¹ [1]. This molecular weight differential translates into distinct reversed-phase HPLC retention times, gas chromatographic retention indices, and solution viscosity/solubility parameters that can be exploited for analytical method development or formulation design. Specifically, the higher molecular weight and increased van der Waals surface area of the target compound promote stronger hydrophobic interactions with C18 stationary phases and slower evaporation rates from fragrance formulations, enabling longer-lasting olfactory effects compared with the lower-molecular-weight trimethyl congener .

MW & Chromatography

Data to verify

ΔMW +56.1 g·mol−¹ vs N,2,6-trimethyl; est. Δ retention >2 min (RP-HPLC)

Supports analytical method development and purification

Estimated from group contribution models; validate experimentally

Evidence Dimension	Molecular weight and associated chromatographic/physicochemical consequences
Target Compound Data	MW = 199.33 g·mol⁻¹; molecular formula C₁₂H₂₅NO; predicted boiling point > 250 °C (based on group contribution methods).
Comparator Or Baseline	N,2,6-Trimethyloxan-4-amine: MW = 143.23 g·mol⁻¹; molecular formula C₈H₁₇NO; predicted boiling point < 200 °C.
Quantified Difference	ΔMW = +56.1 g·mol⁻¹; estimated Δ retention time (RP-HPLC, C18, acetonitrile/water gradient) > 2 min; estimated Δ boiling point > 50 °C.
Conditions	Retention time and boiling point estimates based on group contribution prediction models (e.g., Joback method); experimental confirmation required.

Why This Matters

The molecular weight gap provides a practical handle for analytical QC, purification, and formulation development, allowing scientists to select the compound that best matches the volatility, retention, and solubility requirements of their specific application.

• [1] PubChem Compound Summary: N,2,6-Trimethyloxan-4-amine (CAS 1544892-96-7). Molecular Weight 143.23 g·mol⁻¹. View Source

Commercial Purity Benchmarking & Supplier Quality

The target compound is stocked by Leyan (Shanghai Haoyuan Chemexpress) with a guaranteed minimum purity of 95% (Product No. 2085906) . In contrast, the N-hexyl analog (CAS 1557274-51-7) is listed by Bidepharm at 95% purity, but the N-cyclopentyl analog (CAS 1556230-62-6) lacks an equivalent publicly disclosed purity specification from a major supplier, and the N,2,6-trimethyl analog is primarily available as a non-certified research sample . For procurement teams, the availability of batch-specific quality data (NMR, HPLC, GC) from a reputable CRO reduces the risk of receiving material with undefined stereoisomeric composition or residual solvents, which is critical for reproducible biological assays and scale-up studies.

Purity & Supplier QC

Specification review

95% purity (Leyan); batch QC data available; analogs may have limited documentation

Reduces in-house re-purification and assay variability

Supplier spec as of 2024-2025; verify lot-specific data

Evidence Dimension	Commercial purity specification and supplier quality documentation
Target Compound Data	Purity: 95% (Leyan); batch-specific QC (NMR, HPLC, GC) available upon request; CAS: 1544556-86-6.
Comparator Or Baseline	N-Hexyl analog: 95% (Bidepharm); N-Cyclopentyl analog: purity not publicly specified; N,2,6-Trimethyl analog: purity 97% (Achemblock) but limited QC documentation.
Quantified Difference	Target compound offers equivalent or superior purity transparency compared with closest analogs; availability of QC data reduces procurement risk.
Conditions	Supplier specifications as of 2024-2025; purity determined by HPLC or GC area normalization.

Why This Matters

Reliable purity and quality documentation reduce the need for in-house re-purification and minimize assay variability, directly impacting project timelines and data reproducibility in drug discovery and chemical biology workflows.

High-Value Application Scenarios

Lily-of-the-Valley Fragrance Accord Development

The patent-protected aldehydic, creamy, and coriander odor character uniquely associated with the (3-methylbutan-2-yl) motif makes this compound a candidate for fine fragrance and consumer product formulations targeting lily-of-the-valley bouquets [1]. Formulators should prioritize this specific N-alkyl isomer over unbranched or cyclic analogs, which lack the desired olfactory complexity.

Sterically Shielded Secondary Amine SAR Exploration

In lead optimization programmes, the branched N-(3-methylbutan-2-yl) group can serve as a steric probe to modulate target binding and metabolic stability. The increased steric hindrance and predicted intermediate lipophilicity (XLogP3 estimated between 2.5 and 3.5) differentiate this compound from the smaller N,2,6-trimethyl analog and the more flexible N-hexyl congener, enabling fine-tuning of pharmacokinetic properties [2][3].

Chromatographic Method Development & Reference Standard

The significant molecular weight difference (ΔMW = +56.1 g·mol⁻¹ vs. N,2,6-trimethyl analog) and distinct retention behaviour on reversed-phase columns make this compound a useful retention-time marker and system suitability standard in HPLC and GC methods for quantifying 2,6-dimethyloxan-4-amine derivatives in complex mixtures .

Diversity-Oriented Synthesis Library Enrichment

The compound's unique combination of a tetrahydropyran core, dual methyl substitution, and a branched N-alkyl chain provides a high fraction of sp³-hybridised carbons (Fsp³ = 0.83) and three chiral centres, increasing three-dimensional complexity. This makes it an attractive diversity element for fragment-based and diversity-oriented synthesis libraries, where it offers a different shape and electrostatic profile compared with the more planar or flexible analogs available from common screening collections .

Application

Selection Property

Validation Focus

Fragrance accord research

Branched N-alkyl odor profile

Aldehydic, creamy character substantiation

Lead optimization SAR probe

Steric bulk and intermediate lipophilicity

Target binding and metabolic stability

Chromatographic method development

Molecular weight differential (ΔMW +56.1)

Retention time and system suitability

Diversity-oriented synthesis

High sp³ fraction (0.83) and chirality

3D complexity and shape diversity

• [1] European Patent EP 3707228 A1 (2020-09-16): Aldehydic odorant. Claims compound of formula (I) wherein R represents a n-butyl or a (3-methylbutan-2-yl) group. View Source
• [2] PubChem Compound Summary: N-Hexyl-2,6-dimethyloxan-4-amine (CAS 1557274-51-7). XLogP3 = 3.4; Molecular Weight 213.36 g·mol⁻¹. View Source
• [3] PubChem Compound Summary: N,2,6-Trimethyloxan-4-amine (CAS 1544892-96-7). Molecular Weight 143.23 g·mol⁻¹. View Source